Cas no 445019-47-6 (3-Bromo-5-fluoro-4-methoxybenzoic acid)

3-Bromo-5-fluoro-4-methoxybenzoic acid is a halogenated aromatic carboxylic acid derivative with a molecular formula of C₈H₆BrFO₃. This compound features a benzoic acid core substituted with bromo, fluoro, and methoxy functional groups at the 3, 5, and 4 positions, respectively. Its distinct substitution pattern makes it a valuable intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical research. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions and other transformations. It is commonly utilized in the synthesis of biologically active molecules, offering precise structural control for medicinal chemistry applications. The compound is typically supplied in high purity for reliable experimental results.

3-Bromo-5-fluoro-4-methoxybenzoic acid structure

445019-47-6 structure

Product Name:3-Bromo-5-fluoro-4-methoxybenzoic acid

CAS No:445019-47-6

MF:C₈H₆BrFO₃

MW:249.033845424652

MDL:MFCD24107164

CID:1095494

PubChem ID:11807033

Update Time:2025-05-28

3-Bromo-5-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluoro-4-methoxybenzoic acid
- AKOS020006725
- 3-bromo-5-fluoro-4-methoxybenzoicacid
- SCHEMBL1560980
- EN300-1267110
- DIHPLBXMGUGUPO-UHFFFAOYSA-N
- G41819
- A1-33107
- 445019-47-6
- 3-bromo-5-fluoro-4-methoxy-benzoic Acid
- VSA01947
- BS-32450
- MDL： MFCD24107164
- Inchi： 1S/C8H6BrFO3/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3H,1H3,(H,11,12)
- InChI Key： DIHPLBXMGUGUPO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=C(C=1OC)F

Computed Properties

Exact Mass: 247.94843g/mol
Monoisotopic Mass: 247.94843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.5Å²

3-Bromo-5-fluoro-4-methoxybenzoic acid Pricemore >>

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Chemenu	CM125323-1g	3-bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	1g	$354	2023-01-09
Alichem	A019093576-1g	3-Bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	1g	$400.00	2023-09-01
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Aaron	AR00I94P-50mg	3-bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	50mg	$138.00	2023-12-13
Aaron	AR00I94P-100mg	3-bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	100mg	$193.00	2023-12-13
Aaron	AR00I94P-250mg	3-Bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	250mg	$263.00	2025-02-28
Aaron	AR00I94P-500mg	3-Bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	500mg	$401.00	2025-02-28
Aaron	AR00I94P-1g	3-Bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	1g	$507.00	2025-02-28
Aaron	AR00I94P-2.5g	3-Bromo-5-fluoro-4-methoxybenzoic acid	445019-47-6	95%	2.5g	$893.00	2025-02-28